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Compound of Interest

Compound Name: 6-Hydroxynicotinonitrile

Cat. No.: B3416829 Get Quote

An In-Depth Technical Guide to the Safety Data Sheet (SDS) of 6-Hydroxynicotinonitrile

For researchers, scientists, and drug development professionals, a comprehensive

understanding of a compound's safety profile is paramount to ensuring a safe laboratory

environment and the integrity of experimental outcomes. This guide provides a detailed

technical overview of the safety information for 6-Hydroxynicotinonitrile (CAS Nos. 94805-52-

4, 95891-30-8), a versatile heterocyclic organic compound utilized in various research and

pharmaceutical applications. As a senior application scientist, this document is structured to

provide not just data, but actionable insights into the causality behind safety protocols and

emergency procedures.

Chemical and Physical Identity
6-Hydroxynicotinonitrile, with the molecular formula C6H4N2O and a molecular weight of

120.11 g/mol , is typically a white to yellow or off-white to green solid.[1][2][3][4] Its structure,

featuring a pyridine ring with both a hydroxyl and a nitrile group, makes it a valuable

intermediate in pharmaceutical synthesis due to its versatile reactivity.[1]

Hazard Identification and GHS Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for communicating hazard information. 6-Hydroxynicotinonitrile is

classified with the signal word "Warning" and the GHS07 pictogram, indicating that it poses a

moderate hazard.
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GHS Hazard Statements:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[5][6]

H319: Causes serious eye irritation.[5][6]

H332: Harmful if inhaled.

H335: May cause respiratory irritation.[2][5]

GHS Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2][5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[5][6]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2][5]

The following Graphviz diagram illustrates the GHS classification for 6-Hydroxynicotinonitrile.
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GHS Classification: 6-Hydroxynicotinonitrile

{GHS07 | Exclamation Mark}

{Signal Word | Warning}

Hazard Statements

H302: Harmful if swallowed

H315: Causes skin irritation

H319: Causes serious eye irritation

H332: Harmful if inhaled

H335: May cause respiratory irritation

Precautionary Statements

P261: Avoid breathing dust/fume/gas/mist/vapors/spray

P280: Wear protective gloves/eye protection

P305+P351+P338: IF IN EYES: Rinse cautiously

Click to download full resolution via product page

Caption: GHS hazard classification for 6-Hydroxynicotinonitrile.

Toxicological Profile and Routes of Exposure
The primary hazards associated with 6-Hydroxynicotinonitrile are acute toxicity upon

ingestion or inhalation, and irritation to the skin, eyes, and respiratory system.[2][7] The

toxicological properties have not been fully investigated, which necessitates a cautious

approach when handling this compound.[8]
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Hazard Description Primary Routes of Exposure

Acute Oral Toxicity

Harmful if swallowed, may

cause nausea, vomiting, and

stomach pain.[2][7]

Ingestion

Skin Irritation
Causes redness and irritation

upon contact.[5][7]
Dermal Contact

Eye Irritation

Causes serious eye irritation,

redness, and profuse watering.

[5][7]

Ocular Contact

Acute Inhalation Toxicity

Harmful if inhaled, may cause

irritation of the throat and a

feeling of tightness in the

chest.[7]

Inhalation

Respiratory Irritation
May cause respiratory

irritation.[2][5]
Inhalation

Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical to minimize exposure risk.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[8]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is a critical step in risk mitigation. The following workflow

outlines the decision-making process for PPE selection when handling 6-
Hydroxynicotinonitrile.
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Handling 6-Hydroxynicotinonitrile

Assess Risk of Exposure
(Inhalation, Dermal, Ocular)

Inhalation Risk?

Dermal Contact Risk?

No Work in a Chemical Fume Hood

Yes

Ocular Splash Risk?

No

Wear Chemical-Resistant Gloves
(e.g., Nitrile)

Yes

Wear Safety Goggles

Yes

Proceed with Experiment

No

Consider NIOSH-approved Respirator

Wear a Lab Coat or Gown

Wear a Face Shield

High Splash Potential

Low Splash Potential

Click to download full resolution via product page

Caption: Decision workflow for selecting appropriate PPE.
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Hygiene Measures
Handle in accordance with good industrial hygiene and safety practices.[8]

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Remove contaminated clothing and wash it before reuse.[6]

Storage Conditions
Store in a dry, cool, and well-ventilated place.[8]

Keep the container tightly closed.[8]

Store at room temperature in an inert atmosphere.[2]

Avoid exposure to heat and light.[7]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.[7]

[8]

Emergency Procedures and First-Aid Measures
In the event of an exposure or spill, a rapid and informed response is crucial.
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Exposure Type First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[7][8]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[7]

[9] Seek medical attention if irritation persists.[9]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[7][9] Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do not induce vomiting. Wash out the mouth

with water. If the person is conscious, give half a

liter of water to drink immediately.[7] Seek

immediate medical attention.[8][10]

Accidental Release Measures
Ensure adequate ventilation.

Wear appropriate personal protective equipment.[8]

For solid spills, avoid dust formation. Sweep up the material and place it into a suitable

container for disposal.[8]

Do not let the chemical enter the environment and do not discharge it into drains or rivers.[7]

[8]

Fire-Fighting Measures
Suitable Extinguishing Media: Use carbon dioxide, dry chemical powder, or foam.[7]
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Specific Hazards: In case of fire, toxic fumes of carbon monoxide, carbon dioxide, and

nitrogen oxides may be produced.[7][8]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[7][8]

Disposal Considerations
Chemical waste must be disposed of in accordance with local, regional, and national

regulations.[8] Do not empty into drains.[8] This material and its container must be disposed of

as hazardous waste.[8]

Conclusion
6-Hydroxynicotinonitrile is a valuable chemical intermediate that requires careful handling

due to its potential hazards. A thorough understanding of its GHS classification, toxicological

properties, and the implementation of robust safety protocols, including the use of appropriate

engineering controls and personal protective equipment, are essential for its safe use in a

laboratory setting. By adhering to the guidelines outlined in this document, researchers can

mitigate risks and ensure a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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